Cas no 915070-94-9 (2-fluoro-2-(3-methoxyphenyl)acetic acid)

• Product Name: 2-fluoro-2-(3-methoxyphenyl)acetic acid
• CAS No: 915070-94-9
• MF: C₉H₉FO₃
• MW: 184.164366483688
• MDL: MFCD20657353
• CID: 5226670
• PubChem ID: 22048328
• Update Time: 2026-03-07

2-fluoro-2-(3-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-fluoro-3-methoxy-
• 2-Fluoro-2-(3-methoxyphenyl)acetic acid
• AKOS017532027
• 2-fluoro-2-(3-methoxyphenyl)aceticacid
• EN300-1138471
• Fluoro(3-methoxyphenyl)acetic acid
• SCHEMBL3234103
• CS-0344390
• 2-(3-Methoxyphenyl)-2-fluoroaceticacid
• HS-7613
• 915070-94-9
• 2-fluoro-2-(3-methoxyphenyl)acetic acid

• MDL： MFCD20657353
• Inchi： 1S/C9H9FO3/c1-13-7-4-2-3-6(5-7)8(10)9(11)12/h2-5,8H,1H3,(H,11,12)
• InChI Key： HJSYGONMQHOAKJ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(OC)C=1)(F)C(=O)O

Computed Properties

• Exact Mass: 184.05357231g/mol
• Monoisotopic Mass: 184.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-fluoro-2-(3-methoxyphenyl)acetic acid

Comprehensive Overview of 2-Fluoro-2-(3-Methoxyphenyl)Acetic Acid (CAS No. 915070-94-9): Properties, Applications, and Industry Insights

2-Fluoro-2-(3-methoxyphenyl)acetic acid (CAS 915070-94-9) is a fluorinated aromatic carboxylic acid derivative gaining traction in pharmaceutical and agrochemical research. This compound, characterized by its fluoro-substituted phenyl ring and methoxy group, exhibits unique physicochemical properties that make it valuable for drug intermediate synthesis and material science applications. Recent trends in AI-assisted molecular design and green chemistry have amplified interest in such structurally tailored molecules.

The molecular structure of 2-fluoro-2-(3-methoxyphenyl)acetic acid features a polar carboxyl group (-COOH) adjacent to a fluorine atom, creating an electron-withdrawing effect that influences its reactivity patterns. This property aligns with current industry demands for bioisosteric replacements in medicinal chemistry, where fluorine incorporation often enhances metabolic stability. Researchers frequently search for "fluorinated acetic acid derivatives solubility" or "methoxyphenyl compounds in drug discovery," reflecting its relevance in modern small molecule therapeutics development.

In synthetic applications, CAS 915070-94-9 serves as a versatile building block for constructing more complex architectures. Its dual functional groups enable participation in diverse reactions including amide couplings, esterifications, and nucleophilic substitutions. The compound's crystalline nature (as evidenced by its sharp melting point) makes it particularly suitable for X-ray crystallography studies—a hot topic in structure-activity relationship (SAR) analysis. Recent publications highlight its use in developing GPCR-targeting compounds, addressing popular queries about "fluorine in CNS drug design."

From a material science perspective, the electron-donating methoxy group and electron-withdrawing fluorine create an interesting push-pull system that influences photophysical properties. This has sparked investigations into its potential for organic electronic materials, particularly in OLED intermediates—a sector experiencing 18% annual growth according to market reports. The compound's thermal stability (decomposition temperature >200°C) makes it suitable for high-temperature processes, answering frequent searches about "heat-resistant aromatic acids."

Analytical characterization of 2-fluoro-2-(3-methoxyphenyl)acetic acid typically involves HPLC purity analysis (>98%), NMR spectroscopy (showing characteristic fluorine coupling), and mass spectrometry. These techniques confirm the compound's identity while addressing quality control concerns in GMP manufacturing—a critical consideration for pharmaceutical buyers. The rise of continuous flow chemistry has renewed interest in such compounds, as their defined reaction kinetics suit process intensification strategies.

Environmental and regulatory aspects of CAS 915070-94-9 reflect evolving industry standards. While not classified as hazardous under current systems, its biodegradability profile and ecotoxicological data are subjects of ongoing study—addressing common queries about "sustainable fluorochemicals." The compound's low vapor pressure minimizes inhalation risks, making it preferable to volatile alternatives in industrial scale-up scenarios.

Market intelligence indicates growing demand for fluorinated fine chemicals like 915070-94-9, particularly from contract research organizations (CROs) and generic drug manufacturers. Patent landscapes show its incorporation in proprietary synthetic routes for neurology and oncology targets. This aligns with search trends for "novel fluorinated intermediates 2024" and "methoxy-phenyl derivatives suppliers," highlighting its commercial relevance.

Future research directions for 2-fluoro-2-(3-methoxyphenyl)acetic acid may explore its catalytic applications in asymmetric synthesis or its potential as a ligand precursor in transition metal complexes. The compound's structural modularity supports its continued use in combinatorial chemistry platforms, addressing pharmaceutical industry needs for diverse molecular scaffolds. As machine learning accelerates compound screening, well-characterized building blocks like this gain strategic importance in virtual compound libraries.